Cas no 881471-45-0 (<br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide)

2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide is a specialized heterocyclic compound featuring a tetrahydropyrimidinone core linked to a methoxyphenoxy acetohydrazide moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or bioactive intermediates. The presence of both acetyl and hydrazide functional groups enhances its reactivity, enabling further derivatization for targeted applications. The methoxy substituent may influence solubility and binding affinity in biological systems. This compound is of interest in pharmaceutical research for its potential role in synthesizing novel therapeutic agents, particularly in areas requiring precise molecular modifications for activity optimization.
<br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide structure
881471-45-0 structure
Product Name:<br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide
CAS No:881471-45-0
MF:C16H20N4O5
MW:348.353803634644
MDL:MFCD08558363
CID:3059951
PubChem ID:19616781
Update Time:2025-06-10

<br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • <br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide
    • STK350584
    • 2-[4-(5-acetyl-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidin-4-yl)-2-methoxyphenoxy]acetohydrazide
    • 2-[4-(5-ACETYL-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-4-PYRIMIDINYL)-2-METHOXYPHENOXY]ACETOHYDRAZIDE
    • 2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide
    • EN300-230501
    • AKOS000312948
    • 881471-45-0
    • 2-[4-(5-acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetohydrazide
    • CS-0279540
    • MDL: MFCD08558363
    • Inchi: 1S/C16H20N4O5/c1-8-14(9(2)21)15(19-16(23)18-8)10-4-5-11(12(6-10)24-3)25-7-13(22)20-17/h4-6,15H,7,17H2,1-3H3,(H,20,22)(H2,18,19,23)
    • InChI Key: XLYHNHCUIQISPB-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C1C(C(C)=O)=C(C)NC(N1)=O)OCC(NN)=O

Computed Properties

  • Exact Mass: 348.14336975Da
  • Monoisotopic Mass: 348.14336975Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 132Ų

<br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1350210-50mg
2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide
881471-45-0 98%
50mg
¥14320.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1350210-100mg
2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide
881471-45-0 98%
100mg
¥14976.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1350210-250mg
2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide
881471-45-0 98%
250mg
¥18090.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1350210-500mg
2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide
881471-45-0 98%
500mg
¥18867.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1350210-1g
2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide
881471-45-0 98%
1g
¥19623.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1350210-2.5g
2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide
881471-45-0 98%
2.5g
¥30844.00 2024-04-27
Enamine
EN300-230501-0.05g
881471-45-0 95%
0.05g
$612.0 2024-06-20
Enamine
EN300-230501-0.1g
881471-45-0 95%
0.1g
$640.0 2024-06-20
Enamine
EN300-230501-0.25g
881471-45-0 95%
0.25g
$670.0 2024-06-20
Enamine
EN300-230501-0.5g
881471-45-0 95%
0.5g
$699.0 2024-06-20

Additional information on <br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide

Recent Advances in the Study of 2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide (CAS: 881471-45-0)

The compound 2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide (CAS: 881471-45-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, providing a comprehensive overview for researchers and industry professionals.

Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced techniques such as microwave-assisted synthesis and green chemistry approaches to improve yield and purity. The structural elucidation of 881471-45-0, characterized by its tetrahydropyrimidine core and hydrazide moiety, suggests its potential as a versatile scaffold for drug development. Computational modeling and X-ray crystallography have further confirmed its stable conformation, which is critical for its interaction with biological targets.

In vitro and in vivo studies have demonstrated the compound's promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and cancer cell proliferation. Notably, 881471-45-0 has shown inhibitory effects on cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), suggesting its potential as an anti-inflammatory and anti-cancer agent. Mechanistic studies indicate that the compound exerts its effects through modulation of key signaling pathways, such as NF-κB and MAPK, which are implicated in disease progression.

Further research has explored the pharmacokinetic properties of 881471-45-0, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and low toxicity, making it a viable candidate for further preclinical development. However, challenges such as metabolic stability and formulation optimization remain to be addressed in future studies.

In conclusion, 2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide represents a promising lead compound with diverse therapeutic potential. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual clinical application. This brief underscores the importance of continued investigation into this compound and its derivatives, which may hold the key to addressing unmet medical needs in inflammation and oncology.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司